Cas no 195507-73-4 (Benzoyl chloride,4-ethoxy-2-methoxy-)

• Product Name: Benzoyl chloride,4-ethoxy-2-methoxy-
• CAS No: 195507-73-4
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 116794
• PubChem ID: 18001082
• Update Time: 2025-04-18

Benzoyl chloride,4-ethoxy-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,4-ethoxy-2-methoxy-
• 4-ethoxy-2-methoxybenzoyl chloride
• Benzoyl chloride, 4-ethoxy-2-methoxy- (9CI)
• 195507-73-4
• DTXSID20592391
• SCHEMBL7017038

• Inchi： 1S/C10H11ClO3/c1-3-14-7-4-5-8(10(11)12)9(6-7)13-2/h4-6H,3H2,1-2H3
• InChI Key： WYUJXCYKYPLTBL-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1OC)OCC)=O

Computed Properties

• Exact Mass: 214.03973
• Monoisotopic Mass: 214.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53